Cas no 58264-04-3 (Diisopropyl cyanomethylphosphonate)

• Product Name: Diisopropyl cyanomethylphosphonate
• CAS No: 58264-04-3
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• CID: 377191
• PubChem ID: 88997
• Update Time: 2025-04-19

Diisopropyl cyanomethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl cyanomethylphosphonate
• DIISOPROPYL CYANOMETHYLPHOSPHONATE, 97
• Phosphonic acid,methyl-, 1-cyano-1-methylethyl 1-methylethyl ester (9CI)
• 2-DIPROPAN-2-YLOXYPHOSPHORYLACETONITRILE
• Isopropyl-1-cyano-1-methylethyl-methylphosphonat
• CS-0361274
• DTXSID50176042
• MFCD00009812
• 2-Diisopropoxyphosphorylacetonitrile
• FT-0624137
• WAA65895
• SCHEMBL3776800
• AS-62970
• 58264-04-3
• 21658-95-7
• XK5YRB8PTC
• J-014213
• Bis(1-methylethyl) P-(cyanomethyl)phosphonate
• bis(propan-2-yl) (cyanomethyl)phosphonate
• Diisopropyl (cyanomethyl)phosphonate
• NS00026933
• AKOS015916209
• Cyanomethylphosphonic acid diisopropyl ester
• MQDIIJHQSUNBKA-UHFFFAOYSA-N
• EINECS 244-511-9
• Phosphonic acid, P-(cyanomethyl)-, bis(1-methylethyl) ester
• 2-di(propan-2-yloxy)phosphorylacetonitrile
• UNII-XK5YRB8PTC

• Inchi： 1S/C8H16NO3P/c1-7(2)11-13(10,6-5-9)12-8(3)4/h7-8H,6H2,1-4H3
• InChI Key： MQDIIJHQSUNBKA-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 237.07700
• Monoisotopic Mass: 205.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.3

Experimental Properties

• Color/Form: Not determined
• Density: 1,039 g/cm3
• Boiling Point: 108-110°C 0,08mm
• Flash Point: >110°C
• PSA: 87.59000
• LogP: 2.41628

Diisopropyl cyanomethylphosphonate Security Information

• Hazardous Material transportation number：UN 2927
• Hazard Category Code： 26/27/28-34
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：II
• Hazard Level：6.1(a)
• Risk Phrases：R26/27/28; R34
• Packing Group：II
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II